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Compound of Interest

Compound Name:
1-methyl-3-(trifluoromethyl)-1H-

pyrazole-4-carboxylic acid

Cat. No.: B041765 Get Quote

An In-depth Technical Guide to 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid
(CAS 113100-53-1)

This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, a key

intermediate in the development of modern agrochemicals and pharmaceuticals.

Chemical and Physical Properties
1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a white to off-white solid

compound.[1] Its chemical structure consists of a pyrazole ring substituted with a methyl group,

a trifluoromethyl group, and a carboxylic acid functional group. This combination of moieties,

particularly the trifluoromethyl group, enhances its biological activity and stability, making it a

valuable building block in medicinal and agricultural chemistry.[2]

Table 1: Physicochemical Properties of CAS 113100-53-1
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Property Value Source

IUPAC Name

1-methyl-3-

(trifluoromethyl)-1H-pyrazole-

4-carboxylic acid

[3]

CAS Number 113100-53-1 [3]

Molecular Formula C₆H₅F₃N₂O₂ [3]

Molecular Weight 194.11 g/mol [3]

Appearance White to off-white solid/powder [1][2]

Melting Point 198-210 °C [2]

pKa (Predicted) 2.93 ± 0.36 [4]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[4]

Synthesis and Experimental Protocols
The synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has been

reported through various methods. A common laboratory-scale preparation involves the

hydrolysis of the corresponding ethyl ester.

General Synthesis Protocol: Hydrolysis of Ethyl 1-
methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
A general procedure for the synthesis involves the hydrolysis of ethyl 1-methyl-3-

(trifluoromethyl)-1H-pyrazole-4-carboxylate using a base such as potassium hydroxide.[5]

Experimental Protocol:

To a reaction vial, add ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (5600

mg, 25 mmol) and potassium hydroxide (4740 mg, 30 mmol) in 50 mL of a suitable solvent

(e.g., a mixture of water and ethanol).[5]

Stir the reaction mixture at room temperature overnight.[5]
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Upon completion of the reaction (monitored by TLC), acidify the reaction solution to a pH of 1

with dilute hydrochloric acid.[5] This will precipitate a white solid product.[5]

Collect the solid by filtration and wash it with an appropriate solvent.[5]

Dry the collected solid to yield 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic
acid.[5] The reported yield for this method is 59%.[5]

Characterization: The structure of the product can be confirmed by ¹H NMR spectroscopy.[5]

¹H NMR (500 MHz, DMSO-d₆): δ 12.80 (s, 1H, COOH), 8.44 (s, 1H, CH on the pyrazole

ring), 3.93 (s, 3H, CH₃).[5]

An improved synthesis technology has also been studied, starting from sodium cyanoacetate

via condensation, acylation, cyclization, and hydrolysis, reporting higher yields.[6]

Reaction

Ethyl 1-methyl-3-(trifluoromethyl)
-1H-pyrazole-4-carboxylate

Stir at Room Temperature
(Overnight)Potassium Hydroxide

Solvent (e.g., Water/Ethanol)

Acidification (HCl, pH 1) Filtration & Washing Drying 1-Methyl-3-(trifluoromethyl)
-1H-pyrazole-4-carboxylic acid

Click to download full resolution via product page

Figure 1: General workflow for the synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-
carboxylic acid.

Biological Activity and Uses
1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a crucial intermediate in the

manufacturing of a range of biologically active molecules.
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Agrochemicals
This compound is a key building block for several modern succinate dehydrogenase inhibitor

(SDHI) fungicides.[7] These fungicides are highly effective against a broad spectrum of fungal

pathogens on various crops. Notable fungicides synthesized from this intermediate include:

Penthiopyrad

Bixafen

Fluxapyroxad (Xemium)

Isopyrazam

Sedaxane

The compound itself is also a known environmental transformation product and metabolite of

the fungicide Penthiopyrad, where it is referred to as PCA (1-methyl-3-trifluoromethyl-1H-

pyrazole-4-carboxylic acid).[8]

The mechanism of action for the SDHI fungicides derived from this intermediate involves the

inhibition of succinate dehydrogenase (Complex II) in the mitochondrial electron transport chain

of fungi. This blockage disrupts cellular respiration and energy production, ultimately leading to

fungal cell death.
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Figure 2: Mechanism of action of SDHI fungicides derived from 1-methyl-3-
(trifluoromethyl)-1H-pyrazole-4-carboxylic acid.

Pharmaceuticals
In the pharmaceutical sector, this pyrazole derivative is utilized in the synthesis of novel

therapeutic agents. It is a precursor for:

Antifungal agents: Used in the synthesis of 4-carboxamide derivatives with antifungal

properties.[5]

Antiparasitic agents: Employed in the creation of diaryl ether inhibitors targeting the enoyl-

acyl carrier protein reductase of Toxoplasma gondii, the parasite responsible for

toxoplasmosis.[5]
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Anti-inflammatory and analgesic drugs: Investigated for the development of new anti-

inflammatory and pain-relieving medications.[2]

Anticancer agents: Some pyrazole-carboxamide derivatives have been studied for their

potential as anticancer agents.[9]

Safety and Handling
The compound is classified as a hazardous substance and requires careful handling in a

laboratory or industrial setting.

Table 2: GHS Hazard and Safety Information
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Category Information Source

Signal Word Warning [10]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[10]

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and water.P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for

breathing.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P312: Call a

POISON CENTER or doctor if

you feel unwell.

[10]

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[4]

It is recommended to handle this chemical in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.[10]

Conclusion
1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS 113100-53-1) is a high-

value chemical intermediate with significant applications in both the agrochemical and
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pharmaceutical industries. Its unique structure, featuring a trifluoromethyl group, imparts

desirable properties to the final products, such as enhanced efficacy and stability. The well-

established synthesis routes and its versatile reactivity make it a cornerstone for the

development of new fungicides, antiparasitic, and anti-inflammatory agents. Proper safety

precautions are essential when handling this compound due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041765#cas-number-113100-53-1-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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